Cas no 1347815-39-7 (5-Aminopyridine-2-carbothioamide)

• Product Name: 5-Aminopyridine-2-carbothioamide
• CAS No: 1347815-39-7
• MF: C₆H₇N₃S
• MW: 153.204879045486
• CID: 1038620
• PubChem ID: 70701031
• Update Time: 2025-05-23

5-Aminopyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-Aminopyridine-2-carbothioamide
• DTXSID10743810
• 5-Aminopyridine-2-thiocarboxamide, 97%, AldrichCPR
• 1347815-39-7
• MFCD20265328
• 5-Aminopyridine-2-thiocarboxamide
• G70061
• AKOS016002542
• SB54236

• MDL： MFCD20265328
• Inchi： 1S/C6H7N3S/c7-4-1-2-5(6(8)10)9-3-4/h1-3H,7H2,(H2,8,10)
• InChI Key： DEIFFQUHWALUAJ-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CN=1)N)N

Computed Properties

• Exact Mass: 153.03600
• Monoisotopic Mass: 153.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 97.02000
• LogP: 1.57950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Aminopyridine-2-carbothioamide

Research Brief on 5-Aminopyridine-2-carbothioamide (CAS: 1347815-39-7): Recent Advances and Applications in Chemical Biology and Medicine

5-Aminopyridine-2-carbothioamide (CAS: 1347815-39-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This research brief aims to provide an overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential. The compound's unique structural features, including the presence of both amino and thioamide functional groups, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have explored the synthetic routes to 5-Aminopyridine-2-carbothioamide, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic protocol that utilizes a one-pot reaction under mild conditions, achieving a yield of over 85%. This advancement is significant as it addresses previous challenges associated with the compound's synthesis, such as low yields and the formation of byproducts. The availability of efficient synthetic methods is crucial for enabling further biological evaluation and structure-activity relationship studies.

In terms of biological activity, 5-Aminopyridine-2-carbothioamide has shown promising results as a kinase inhibitor. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against JAK2 kinase, with IC50 values in the low micromolar range. The study also revealed that the thioamide moiety plays a critical role in binding to the kinase's ATP-binding pocket, suggesting that this scaffold could be further optimized for the development of selective kinase inhibitors. These findings are particularly relevant given the importance of JAK2 in various hematological malignancies and inflammatory diseases.

Beyond its kinase inhibitory properties, 5-Aminopyridine-2-carbothioamide has also been investigated for its antimicrobial potential. A recent preprint (2023) on bioRxiv described the compound's activity against drug-resistant strains of Mycobacterium tuberculosis. The study found that the compound disrupts the bacteria's cell wall biosynthesis, leading to bactericidal effects. Importantly, the compound showed low cytotoxicity against mammalian cells, highlighting its potential as a lead for new anti-tuberculosis agents. This is particularly timely given the global rise in antibiotic resistance and the urgent need for novel antimicrobial therapies.

From a medicinal chemistry perspective, researchers have begun exploring structure-activity relationships (SAR) around the 5-Aminopyridine-2-carbothioamide core. A comprehensive SAR study published in European Journal of Medicinal Chemistry (2023) systematically modified various positions of the scaffold and evaluated the impact on biological activity. The results indicated that substitutions at the 3-position of the pyridine ring generally enhanced potency while maintaining favorable physicochemical properties. These insights are valuable for guiding future drug design efforts targeting this chemical scaffold.

In conclusion, 5-Aminopyridine-2-carbothioamide (CAS: 1347815-39-7) represents a versatile scaffold with demonstrated biological activities across multiple therapeutic areas. Recent advances in its synthesis have made the compound more accessible for research, while emerging biological data suggest potential applications in oncology, infectious diseases, and beyond. Future research directions may include further optimization of the scaffold for improved potency and selectivity, as well as exploration of novel mechanisms of action. The compound's unique structural features and demonstrated biological activities position it as an important focus area for chemical biology and drug discovery research in the coming years.